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How to Locate Information on MEGA-10

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl N-methylglucamide

CAS No.: 85261-20-7

Cat. No.: S572507

The term "MEGA-10" likely refers to the detergent Decanoyl-N-methylglucamide, which is used in
biochemistry for membrane protein solubilization. Here are the most effective strategies to find the detailed

protocols you require:

e Search Specialized Supplier Catalogs: Major biochemical suppliers (such as Sigma-Aldrich,
Thermo Fisher Scientific, Cayman Chemical, and Toronto Research Chemicals) often provide
detailed product information sheets that can include application notes, usage protocols, and
references for their detergents, including MEGA-10.

¢ Query Scientific Literature Databases: A focused search on PubMed or Google Scholar using
specific keywords like "MEGA-10 liposome solubilization," "Decanoyl-N-methylglucamide protocol," or
"MEGA-10 detergent exchange" will help you find relevant research articles. The methods sections of
these papers often contain precise experimental details.

¢ Review Textbooks on Liposome or Membrane Methodology: Standard reference texts in the field
sometimes provide overviews and protocols for using various detergents in liposome preparation and
membrane protein research.

General Context on Liposome Preparation

While the search results did not contain information on MEGA-10, they do describe several foundational

methods for preparing liposomes. The table below summarizes these common techniques for your reference

[1][2] [3].
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Typical Liposome

Method Name Brief Description
Type Produced
Thin-Film Hydration Lipids dissolved in organic solvent are dried into a Multilamellar Vesicles
[1] [3] thin film, which is then hydrated with an aqueous (MLVsS)
buffer.
Proliposome A simple method where lipids are coated onto a Information not
Method [1] powder support to form a proliposome mixture that specified in results

hydrates upon addition of water.

Electroformation [2] An applied alternating electric field during hydration Giant Unilamellar

promotes the formation of very large, uniform Vesicles (GUVs)
vesicles.
Extrusion & Post-formation processing of MLVs by forcing them Small/Large Unilamellar
Sonication [1] through polycarbonate filters or using sound energy Vesicles (SUVs/LUVs)

to reduce size.

Protocol Drafting and Visualization Tips

For creating your application notes, you can structure a general detergent-utilization protocol based on the
established methods above. The workflow can often be summarized in a diagram similar to the following

logical sequence:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b572507#mega-10-in-liposome-

preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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